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Abstract
LAS191859 is a selective sphingosine-1-phosphate receptor 1 (S1P1) modulator developed by

Almirall. As a member of this class of therapeutic agents, its primary mechanism of action

revolves around the modulation of lymphocyte trafficking, leading to a reduction of circulating

lymphocytes. This targeted immunomodulatory effect is achieved through the functional

antagonism of the S1P1 receptor, a key regulator of immune cell egress from lymphoid tissues.

This guide provides a detailed overview of the core mechanism of action of LAS191859, based

on the established pharmacology of S1P1 receptor modulators. Due to the limited availability of

specific preclinical and clinical data for LAS191859 in the public domain, this document

focuses on the well-characterized pathways and experimental methodologies relevant to this

class of compounds.

Core Mechanism: S1P1 Receptor Modulation and
Lymphocyte Sequestration
The therapeutic effect of LAS191859 is predicated on its interaction with the S1P1 receptor, a

G protein-coupled receptor (GPCR) crucial for the egress of lymphocytes from secondary

lymphoid organs, such as lymph nodes and the spleen.

Signaling Pathway of S1P1 Receptor Activation and LAS191859-mediated Modulation:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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